Cas no 1346706-71-5 (5-Bromo-3-ethyl-1H-indole)

• Product Name: 5-Bromo-3-ethyl-1H-indole
• CAS No: 1346706-71-5
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• MDL: MFCD22558200
• CID: 4695824
• PubChem ID: 141283379
• Update Time: 2025-11-02

5-Bromo-3-ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethyl-1H-indole
• 1H-Indole, 5-bromo-3-ethyl-
• 5-Bromo-3-ethyl indole
• FWAOBGFMQZTFAJ-UHFFFAOYSA-N
• 5-Bromo-3-ethyl-1H-indole

• MDL： MFCD22558200
• Inchi： 1S/C10H10BrN/c1-2-7-6-12-10-4-3-8(11)5-9(7)10/h3-6,12H,2H2,1H3
• InChI Key： FWAOBGFMQZTFAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.7
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-Bromo-3-ethyl-1H-indole

5-Bromo-3-ethyl-1H-indole (CAS 1346706-71-5): A Versatile Indole Derivative with Expanding Applications

5-Bromo-3-ethyl-1H-indole (CAS 1346706-71-5) represents an important subclass of indole derivatives that has gained significant attention in pharmaceutical research and material science. This brominated indole compound features a unique molecular structure combining a bromine substituent at the 5-position and an ethyl group at the 3-position of the indole scaffold, offering distinct chemical properties that make it valuable for various applications.

The growing interest in 5-Bromo-3-ethyl-1H-indole synthesis and its derivatives stems from their potential in drug discovery programs. Recent studies highlight its role as a key intermediate in developing selective serotonin receptor modulators, a hot topic in neuroscience research. The compound's molecular weight of 224.09 g/mol and balanced lipophilicity make it particularly interesting for medicinal chemistry applications, especially in CNS-targeted therapies.

From a chemical perspective, 5-Bromo-3-ethylindole demonstrates remarkable stability under standard laboratory conditions, with a melting point typically ranging between 98-102°C. Its solubility profile shows preferential dissolution in organic solvents like DMSO and dichloromethane, while being sparingly soluble in water. These physicochemical properties of CAS 1346706-71-5 make it particularly useful for various organic transformations, including palladium-catalyzed cross-coupling reactions that are currently trending in synthetic chemistry research.

The synthetic route to 5-Bromo-3-ethyl-1H-indole typically involves bromination of 3-ethylindole using appropriate brominating agents under controlled conditions. Recent advancements in green chemistry approaches have focused on developing more sustainable methods for its production, addressing the growing demand for environmentally friendly synthetic protocols. These developments align with current industry trends toward sustainable pharmaceutical manufacturing.

In material science applications, 5-Bromo-3-ethyl-1H-indole serves as a valuable precursor for constructing π-conjugated systems used in organic electronics. Researchers are particularly interested in its potential for developing novel organic semiconductors and photovoltaic materials, areas that have seen exponential growth due to the renewable energy revolution. The compound's ability to participate in various catalytic transformations makes it a versatile building block for advanced materials.

Quality control of 5-Bromo-3-ethylindole typically involves analytical techniques such as HPLC, GC-MS, and 1H/13C NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with high purity (>97%) when properly synthesized and purified. Storage recommendations include keeping the material in a cool, dry place protected from light, with many suppliers offering the compound in amber glass bottles under inert atmosphere for optimal stability.

The global market for indole derivatives like 5-Bromo-3-ethyl-1H-indole has shown steady growth, driven by increasing R&D investments in pharmaceutical and material science sectors. Current market analysis indicates particular demand from North America and Europe, where research into neurological disorders and advanced materials remains strong. Several specialty chemical suppliers now list CAS 1346706-71-5 in their catalogs, with prices varying based on purity and quantity.

Recent patent literature reveals growing interest in 5-Bromo-3-ethyl-1H-indole applications, particularly in the development of novel therapeutic agents. The compound's structural features make it attractive for designing kinase inhibitors and GPCR modulators, two major target classes in modern drug discovery. These applications align with current pharmaceutical industry priorities, explaining the compound's rising prominence in scientific literature.

Safety considerations for handling 5-Bromo-3-ethylindole include standard laboratory precautions such as using personal protective equipment and working in well-ventilated areas. While not classified as highly hazardous, proper handling procedures should always be followed when working with any organic synthesis intermediate. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this compound from various suppliers.

The future outlook for 5-Bromo-3-ethyl-1H-indole appears promising, with potential applications expanding into emerging fields like bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). As research into targeted protein degradation grows, the demand for versatile heterocyclic building blocks like this indole derivative is expected to increase correspondingly.

For researchers seeking 5-Bromo-3-ethyl-1H-indole suppliers, it's recommended to verify certificates of analysis and inquire about custom synthesis options. Many contract research organizations now offer tailored solutions for indole derivative synthesis, including scale-up services and derivative preparation. The compound's growing importance in both academic and industrial research ensures its continued relevance in chemical innovation.